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Compound of Interest

Compound Name: 3-Bromopropanal

Cat. No.: B3055480 Get Quote

The fundamental molecular properties of 3-bromopropanal are summarized below. These

values are critical for reaction stoichiometry, analytical characterization, and experimental

design.

Property Value Source

Molecular Formula C3H5BrO [1][2][3]

Molecular Weight 136.98 g/mol [3][4]

CAS Number 65032-54-4 [1][2][3]

Exact Mass 135.952 g/mol [1]

Synthetic Utility and Experimental Protocol
The dual reactivity of 3-bromopropanal allows it to serve as a key intermediate in various

synthetic routes. The aldehyde group is susceptible to nucleophilic addition and oxidation, while

the bromine atom can be displaced in nucleophilic substitution reactions.

Experimental Protocol: Oxidation to 3-Bromopropanoic
Acid
This protocol details a common application of 3-bromopropanal: its oxidation to the

corresponding carboxylic acid, 3-bromopropanoic acid. This transformation is a foundational

reaction for aldehydes.
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Objective: To synthesize 3-bromopropanoic acid from 3-bromopropanal via oxidation.

Materials:

3-bromopropanal

Mild oxidizing agent (e.g., Jones reagent - chromium trioxide in aqueous sulfuric acid and

acetone)

Acetone

Sulfuric acid

Water (deionized)

Sodium bisulfite

Diethyl ether

Magnesium sulfate (anhydrous)

Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve a known

quantity of 3-bromopropanal in acetone. Cool the flask in an ice bath to 0-5 °C.
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Addition of Oxidizing Agent: Prepare the Jones reagent by dissolving chromium trioxide in

sulfuric acid and then diluting with water. Add the Jones reagent dropwise to the cooled

solution of 3-bromopropanal while maintaining the temperature below 10 °C. The color of

the reaction mixture will change from orange/red to green, indicating the consumption of the

Cr(VI) reagent.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) until the starting material (3-bromopropanal) is no longer detectable.

Quenching: Once the reaction is complete, quench the excess oxidizing agent by the careful

addition of a saturated aqueous solution of sodium bisulfite until the green color persists.

Extraction: Transfer the reaction mixture to a separatory funnel and extract the product with

diethyl ether (3x).

Washing: Combine the organic layers and wash with brine (saturated NaCl solution).

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator to yield the crude 3-bromopropanoic

acid.

Purification (Optional): The crude product can be further purified by distillation or

recrystallization if necessary.

Visualizing a Key Synthetic Pathway
The following diagram illustrates the synthetic transformation of 3-bromopropanal, highlighting

its role as a precursor in a multi-step synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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